Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate;2,2,2-trifluoroacetic acid

• IUPAC Name: methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11NO3.C2HF3O2/c1-10-5(9)7-2-6(8,3-7)4-11-7;3-2(4,5)1(6)7/h2-4,8H2,1H3;(H,6,7)
• InChI Key: NTTZKJOEMQQAOD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CC(C1)(CO2)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3NO5
• Molecular Weight: 271.19 g/mol

Description

Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C9H12F3NO5 and its molecular weight is 271.192. The purity is usually 95%.
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Scientific Research Applications

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